Cas no 1261544-94-8 (3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile is a specialized organic compound featuring a pyridine core substituted with a chloro group, a trifluoromethylphenyl moiety, and an acetonitrile functional group. Its molecular structure combines aromatic and nitrile functionalities, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro and nitrile groups offer versatile reactivity for further derivatization. This compound is particularly useful in cross-coupling reactions and heterocyclic chemistry, serving as a precursor for bioactive molecules. Its high purity and well-defined structure ensure consistent performance in research and industrial applications.
3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile structure
1261544-94-8 structure
Product Name:3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
CAS No:1261544-94-8
MF:C14H8ClF3N2
MW:296.674932479858
CID:4983577
Update Time:2025-06-14

3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
    • Inchi: 1S/C14H8ClF3N2/c15-11-4-5-12(20-13(11)6-7-19)9-2-1-3-10(8-9)14(16,17)18/h1-5,8H,6H2
    • InChI Key: UVUXHYDDTQMXHG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C2C=CC=C(C(F)(F)F)C=2)=NC=1CC#N

Computed Properties

  • Exact Mass: 296.0328104 g/mol
  • Monoisotopic Mass: 296.0328104 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 36.7
  • Molecular Weight: 296.67

3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013008316-250mg
3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
1261544-94-8 97%
250mg
$475.20 2023-09-03
Alichem
A013008316-500mg
3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
1261544-94-8 97%
500mg
$815.00 2023-09-03
Alichem
A013008316-1g
3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
1261544-94-8 97%
1g
$1519.80 2023-09-03

Additional information on 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

Comprehensive Overview of 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261544-94-8)

3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261544-94-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a pyridine ring, a trifluoromethylphenyl group, and a chloro substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a key intermediate in the synthesis of bioactive molecules, owing to its versatile reactivity and stability under various conditions.

The growing demand for fluorinated compounds in modern chemistry has placed 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile at the forefront of innovation. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them invaluable in the design of next-generation pharmaceuticals. With the rise of precision medicine and targeted therapies, this compound is being explored for its potential to modulate specific biological pathways, particularly in oncology and neurology. Its trifluoromethyl group, in particular, is a hotspot for researchers due to its ability to improve lipophilicity and binding affinity.

In addition to its pharmaceutical applications, 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile is also being investigated for its utility in agrochemical formulations. The compound's structural features make it a promising candidate for the development of novel pesticides and herbicides, especially in an era where sustainable farming practices are gaining traction. The integration of AI-driven molecular design and computational chemistry has further accelerated the exploration of this compound, enabling researchers to predict its interactions with biological targets more efficiently.

From a synthetic chemistry perspective, the compound's acetonitrile moiety offers a versatile handle for further functionalization, allowing chemists to tailor its properties for specific applications. Recent advancements in green chemistry have also highlighted the potential for eco-friendly synthesis routes for 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This aligns with the increasing consumer and regulatory focus on sustainable chemistry and green alternatives in industrial processes.

For researchers and industry professionals, understanding the spectroscopic properties and structural elucidation of 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile is critical. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this compound, ensuring its purity and consistency in experimental settings. The compound's CAS No. 1261544-94-8 serves as a unique identifier, facilitating seamless collaboration and data sharing across scientific communities.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, 3-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile remains a compound of high interest. Its multifaceted applications, combined with the ongoing advancements in high-throughput screening and molecular modeling, position it as a valuable asset in the quest for innovative solutions to global challenges in health and agriculture. Whether you're a synthetic chemist, a pharmacologist, or an agrochemical researcher, this compound offers a wealth of opportunities for discovery and development.

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